Cas no 1514577-33-3 (2-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID)

• Product Name: 2-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID
• CAS No: 1514577-33-3
• MF: C₁₀H₁₁FO₂
• MW: 182.1915
• CID: 4740833
• PubChem ID: 83696535
• Update Time: 2025-11-02

2-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID
• CID 83696535

• Inchi： 1S/C10H11FO2/c1-6-3-4-8(9(11)5-6)7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： NXAIEKREBBQLJG-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])(C(=O)O[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 182.074308g/mol
• Monoisotopic Mass: 182.074308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Molecular Weight: 182.19g/mol
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID

Recent Advances in the Study of 2-(2-Fluoro-4-methylphenyl)propanoic Acid (CAS: 1514577-33-3)

2-(2-Fluoro-4-methylphenyl)propanoic acid (CAS: 1514577-33-3) is a fluorinated phenylpropanoic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research briefing aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and potential biomedical applications.

The compound's unique structural features, including the fluorine atom and methyl group on the phenyl ring, contribute to its distinct physicochemical properties. Recent synthetic efforts have optimized the production of 2-(2-fluoro-4-methylphenyl)propanoic acid, with a focus on improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a yield of over 85% under mild reaction conditions. This advancement is particularly relevant for scaling up production in pharmaceutical manufacturing.

In terms of biomedical applications, preliminary studies suggest that 2-(2-fluoro-4-methylphenyl)propanoic acid may serve as a building block for nonsteroidal anti-inflammatory drugs (NSAIDs) with enhanced selectivity and reduced side effects. A recent in vitro study highlighted its potential to inhibit cyclooxygenase-2 (COX-2) with greater specificity compared to traditional NSAIDs, which could lead to the development of safer anti-inflammatory therapies. However, further in vivo studies are required to validate these findings.

Another area of interest is the compound's role in targeted drug delivery systems. Researchers have investigated its incorporation into prodrugs designed to release active agents in specific physiological environments. For example, a 2024 study explored its use in pH-sensitive prodrugs for cancer therapy, demonstrating controlled release profiles in tumor microenvironments. This approach could minimize off-target effects and improve therapeutic outcomes.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-fluoro-4-methylphenyl)propanoic acid-based therapies. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-(2-fluoro-4-methylphenyl)propanoic acid (CAS: 1514577-33-3) represents a versatile and promising candidate in drug discovery and development. Ongoing research continues to uncover new applications and refine synthetic methodologies, paving the way for its future use in innovative therapeutic strategies. The compound's unique properties and growing body of evidence underscore its relevance in the evolving landscape of chemical biology and pharmaceutical sciences.